2-Methyl-3-((methylsulfonyl)methyl)azetidine 2-Methyl-3-((methylsulfonyl)methyl)azetidine
Brand Name: Vulcanchem
CAS No.:
VCID: VC17221299
InChI: InChI=1S/C6H13NO2S/c1-5-6(3-7-5)4-10(2,8)9/h5-7H,3-4H2,1-2H3
SMILES:
Molecular Formula: C6H13NO2S
Molecular Weight: 163.24 g/mol

2-Methyl-3-((methylsulfonyl)methyl)azetidine

CAS No.:

Cat. No.: VC17221299

Molecular Formula: C6H13NO2S

Molecular Weight: 163.24 g/mol

* For research use only. Not for human or veterinary use.

2-Methyl-3-((methylsulfonyl)methyl)azetidine -

Specification

Molecular Formula C6H13NO2S
Molecular Weight 163.24 g/mol
IUPAC Name 2-methyl-3-(methylsulfonylmethyl)azetidine
Standard InChI InChI=1S/C6H13NO2S/c1-5-6(3-7-5)4-10(2,8)9/h5-7H,3-4H2,1-2H3
Standard InChI Key HNYWLFBFDMEHNC-UHFFFAOYSA-N
Canonical SMILES CC1C(CN1)CS(=O)(=O)C

Introduction

2-Methyl-3-((methylsulfonyl)methyl)azetidine is a chemical compound with the CAS number 2387600-44-2. It belongs to the azetidine class, characterized by a four-membered nitrogen-containing ring. The compound's molecular formula is C₆H₁₃NO₂S, and its molecular weight is 163.24 g/mol . The presence of the methylsulfonyl group contributes to its unique properties and potential biological activities.

Synthesis Methods

The synthesis of 2-Methyl-3-((methylsulfonyl)methyl)azetidine can be achieved through several methods, although specific conditions and reagents may vary based on the desired yield and purity of the final compound. Typically, these methods involve the formation of the azetidine ring followed by the introduction of the methylsulfonyl group.

Applications and Research Findings

2-Methyl-3-((methylsulfonyl)methyl)azetidine is primarily investigated for its potential applications in pharmaceuticals. Its unique structure may offer advantages in drug design, particularly for developing new therapies targeting specific diseases such as cancer or metabolic disorders. Additionally, it may serve as a valuable intermediate in organic synthesis due to its reactive functional groups.

Interaction studies involving this compound are crucial for understanding its biological mechanisms. Preliminary research suggests that compounds with similar structures can interact with protein targets involved in disease pathways. Such studies typically utilize techniques like molecular docking simulations and binding affinity assays to elucidate these interactions.

Structural Isomers and Stereochemistry

2-Methyl-3-((methylsulfonyl)methyl)azetidine has several structural isomers, including (2R,3R)-, (2S,3S)-, and (2R,3S)-forms. The stereochemistry of these isomers can significantly influence their biological activity and pharmacokinetic properties. For example, the (2R,3S)-2-Methyl-3-((methylsulfonyl)methyl)azetidine hydrochloride has a CAS number of 2387566-20-1 and a molecular weight of 199.70 g/mol .

Table of Isomers

IsomerCAS NumberKey Features
(2R,3R)-2-Methyl-3-((methylsulfonyl)methyl)azetidine2725774-19-4Hydrochloride salt form; potential for biological activity
(2S,3S)-2-Methyl-3-((methylsulfonyl)methyl)azetidine2725774-17-2Structural isomer; differing stereochemistry may influence activity
(2R,3S)-2-Methyl-3-((methylsulfonyl)methyl)azetidine hydrochloride2387566-20-1Another stereoisomer; provides insight into stereochemical effects on activity

The uniqueness of 2-Methyl-3-((methylsulfonyl)methyl)azetidine lies in its specific stereochemistry and functional groups that differentiate it from related compounds. This structural specificity could lead to distinct biological activities or pharmacokinetic properties that warrant further investigation.

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